Cas no 1261840-54-3 (methyl 2-bromo-6-cyanobenzoate)

• Product Name: methyl 2-bromo-6-cyanobenzoate
• CAS No: 1261840-54-3
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD18398739
• CID: 4565831
• PubChem ID: 91882284
• Update Time: 2025-05-26

methyl 2-bromo-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-BROMO-6-CYANOBENZOATE
• Benzoic acid, 2-bromo-6-cyano-, methyl ester
• 2-Bromo-6-cyano-benzoic acid methyl ester
• methyl 2-bromo-6-cyanobenzoate

• MDL： MFCD18398739
• Inchi： 1S/C9H6BrNO2/c1-13-9(12)8-6(5-11)3-2-4-7(8)10/h2-4H,1H3
• InChI Key： KPDYUNUPSUHYJM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(C#N)C=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-bromo-6-cyanobenzoate

Methyl 2-bromo-6-cyanobenzoate (CAS No. 1261840-54-3): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-bromo-6-cyanobenzoate (CAS No. 1261840-54-3) is a significant compound in the realm of chemical biology and medicinal chemistry, renowned for its versatile structural framework and potential applications in drug discovery and material science. This compound, characterized by its bromo and cyano substituents, has garnered considerable attention due to its role as a key intermediate in the synthesis of various bioactive molecules.

The structural motif of methyl 2-bromo-6-cyanobenzoate consists of a benzoate core functionalized with a bromine atom at the 2-position and a cyano group at the 6-position. This specific arrangement not only imparts unique electronic and steric properties but also facilitates diverse chemical transformations, making it an invaluable building block for synthetic chemists. The presence of both electrophilic and nucleophilic sites within its structure allows for a wide range of reactions, including nucleophilic aromatic substitution, cross-coupling reactions, and cyclization processes.

In recent years, the pharmaceutical industry has shown increasing interest in benzoate derivatives due to their demonstrated biological activity. Specifically, compounds containing bromine and cyano substituents have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The< strong>2-bromo-6-cyanobenzoate moiety is particularly noteworthy because it can be further modified to yield more complex structures with enhanced pharmacological properties.

One of the most compelling aspects of methyl 2-bromo-6-cyanobenzoate is its utility in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in natural products and pharmaceuticals, often serving as the core structure for bioactive molecules. By incorporating the< strong>2-bromo-6-cyanobenzoate scaffold into heterocyclic frameworks, chemists can exploit its reactivity to create novel compounds with tailored biological activities. For instance, recent studies have demonstrated the successful synthesis of various pyrazole and triazole derivatives from this intermediate, which exhibit promising antimicrobial properties.

The bromine atom in methyl 2-bromo-6-cyanobenzoate serves as an excellent handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many therapeutic agents. Additionally, the cyano group can be reduced to an amine or converted into other functional groups like carboxylic acids or esters, expanding the synthetic possibilities even further.

Recent advancements in computational chemistry have also highlighted the importance of methyl 2-bromo-6-cyanobenzoate as a starting material for designing novel drug candidates. Molecular modeling studies have shown that derivatives of this compound can interact effectively with biological targets such as enzymes and receptors. This has spurred interest in developing new synthetic methodologies to access these derivatives more efficiently.

The role of methyl 2-bromo-6-cyanobenzoate extends beyond pharmaceutical applications; it is also valuable in materials science. For instance, its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis. Furthermore, its aromatic nature allows it to be incorporated into polymers and organic electronic materials, contributing to advancements in nanotechnology and optoelectronics.

In conclusion, methyl 2-bromo-6-cyanobenzoate (CAS No. 1261840-54-3) is a multifaceted compound with broad utility across multiple disciplines. Its unique structural features make it an indispensable intermediate for synthesizing bioactive molecules, heterocycles, and advanced materials. As research continues to uncover new applications for this compound, its importance in chemical biology and medicinal chemistry is likely to grow even further.